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Compound of Interest

Compound Name: 5,7-Dimethylcoumarin

CAS No.: 14002-99-4

Cat. No.: B12098640

Get Quote

Executive Summary: 5,7-Dimethylcoumarin is a synthetic heterocyclic compound belonging to

the benzopyrone class. While not as extensively studied as its naturally occurring hydroxy or

methoxy analogs, its core structure represents a valuable and versatile scaffold in medicinal

chemistry and materials science. This guide provides a comprehensive technical overview of

5,7-Dimethylcoumarin, including its precise nomenclature, physicochemical properties, a

detailed synthesis protocol via Pechmann condensation, and an exploration of its significance

as a foundational molecule for drug discovery. The content herein is structured to provide

researchers, chemists, and drug development professionals with the foundational knowledge

required to synthesize, characterize, and utilize this compound in advanced applications.

Nomenclature and Chemical Identification
Correctly identifying a chemical entity is paramount for reproducible scientific research. 5,7-
Dimethylcoumarin is a specific isomer within the dimethyl-substituted coumarin family.

The formal International Union of Pure and Applied Chemistry (IUPAC) name for this compound

is 5,7-dimethyl-2H-1-benzopyran-2-one or, more commonly, 5,7-dimethylchromen-2-one.[1] It is

crucial to distinguish it from other related, and often more cited, compounds such as 5,7-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12098640#bc-rfq
https://www.benchchem.com/product/b12098640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-7-dimethylcoumarin-for-scientific-professionals
https://www.benchchem.com/product/b12098640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-7-dimethylcoumarin-for-scientific-professionals
https://www.benchchem.com/product/b12098640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-7-dimethylcoumarin-for-scientific-professionals
https://www.benchchem.com/product/b12098640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-7-dimethylcoumarin-for-scientific-professionals
https://drugs.ncats.io/substance/II2R3NWK87
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


dimethoxycoumarin (Citropten) or 5,7-dihydroxycoumarin. The defining feature is the presence

of two methyl (-CH₃) groups at positions 5 and 7 of the benzopyrone core structure.

Identifier Value Source

IUPAC Name
5,7-dimethyl-2H-1-benzopyran-

2-one

CAS Number 14002-99-4 [2][3]

Molecular Formula C₁₁H₁₀O₂

Molecular Weight 174.20 g/mol [3][4]

Canonical SMILES Cc1cc(C)c2ccc(=O)oc2c1 [4]

InChI Key
LSVVSAUXNLDZOX-

UHFFFAOYSA-N
[4]

Synthesis and Characterization
The most direct and widely adopted method for synthesizing coumarins from simple phenols is

the Pechmann condensation.[5] This acid-catalyzed reaction provides an efficient route to the

5,7-dimethylcoumarin core from readily available starting materials.

Synthesis via Pechmann Condensation
The synthesis involves the reaction of 3,5-dimethylphenol (3,5-xylenol) with a β-ketoester, such

as ethyl acetoacetate, in the presence of a strong acid catalyst. Concentrated sulfuric acid is a

traditional and effective choice, serving as both the catalyst and a dehydrating agent to drive

the reaction to completion.[6]
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Reactants Catalyst / Conditions

3,5-Dimethylphenol

Pechmann Condensation
(Transesterification & Cyclization)

Ethyl Acetoacetate Conc. H₂SO₄ Stirring, 0°C to RT

Dehydration

Workup
(Ice-water Quench)

Purification
(Recrystallization)

5,7-Dimethylcoumarin
(Final Product)

Click to download full resolution via product page

Synthetic workflow for 5,7-Dimethylcoumarin.
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Experimental Protocol: Synthesis of 5,7-
Dimethylcoumarin
This protocol describes a standard laboratory-scale synthesis.

Materials:

3,5-Dimethylphenol (10.0 g, 81.8 mmol)

Ethyl acetoacetate (11.7 g, 10.8 mL, 90.0 mmol)

Concentrated Sulfuric Acid (98%, 50 mL)

Crushed Ice and Deionized Water

Ethanol (for recrystallization)

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, carefully

add 50 mL of concentrated sulfuric acid. Place the flask in an ice-water bath and allow it to

cool to 0-5 °C.

Addition of Reactants: While maintaining the low temperature and stirring vigorously, slowly

add 3,5-dimethylphenol to the acid. Once dissolved, add ethyl acetoacetate dropwise over

15-20 minutes, ensuring the temperature does not rise above 10 °C. The slow, cooled

addition is critical to control the exothermic reaction and prevent unwanted side-product

formation.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

mixture to warm to room temperature. Continue stirring for 12-18 hours. The extended stir

time allows the reaction to proceed to completion.

Workup and Isolation: Carefully and slowly pour the viscous reaction mixture into a beaker

containing ~500 g of crushed ice with constant, vigorous stirring. This quenching step

precipitates the organic product while diluting the acid.
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Filtration: Collect the resulting solid precipitate by vacuum filtration. Wash the filter cake

thoroughly with cold deionized water until the filtrate is neutral (pH ~7) to remove residual

acid.

Purification: Dry the crude product. Further purification is achieved by recrystallization from

aqueous ethanol to yield the final product as a crystalline solid.

Characterization
Confirmation of the synthesized product's identity and purity requires standard analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

structural elucidation.[7] The ¹H NMR spectrum is expected to show distinct singlets for the

two methyl groups, along with characteristic signals for the aromatic and pyrone ring protons.

¹³C NMR will confirm the presence of 11 unique carbon environments, including the

signature lactone carbonyl peak (C=O) typically found around 160-165 ppm.

Infrared (IR) Spectroscopy: IR analysis is used to identify key functional groups.[8] The

spectrum of 5,7-Dimethylcoumarin will prominently feature a strong absorption band

around 1700-1740 cm⁻¹ corresponding to the C=O stretch of the α,β-unsaturated lactone,

and C-H stretching peaks from the methyl and aromatic groups.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. High-resolution mass spectrometry (HRMS) should yield a molecular ion peak

corresponding to the exact mass of C₁₁H₁₀O₂ (Monoisotopic Mass: 174.068 g/mol ).[3]

Biological and Chemical Significance
While direct biological data on 5,7-Dimethylcoumarin itself is limited, the coumarin scaffold is

recognized as a "privileged structure" in medicinal chemistry due to its wide range of

pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and

anticoagulant effects.[8][9][10][11] The significance of 5,7-Dimethylcoumarin lies in its role as

a key synthetic intermediate and a foundational scaffold for developing more complex and

potent drug candidates.

A Scaffold for Drug Discovery

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.shd.org.rs/JSCS/Vol79/No11/07_5962_4674.pdf
https://www.pnrjournal.com/index.php/home/article/download/5857/7286/7101
https://www.benchchem.com/product/b12098640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-7-dimethylcoumarin-for-scientific-professionals
https://comptox.epa.gov/dashboard/chemical/details/DTXSID50161216
https://www.benchchem.com/product/b12098640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-7-dimethylcoumarin-for-scientific-professionals
https://www.pnrjournal.com/index.php/home/article/download/5857/7286/7101
https://pmc.ncbi.nlm.nih.gov/articles/PMC7370201/
https://www.mdpi.com/1420-3049/23/2/250
https://pdf.benchchem.com/10842/The_Multifaceted_Biological_Activities_of_Coumarin_Derivatives_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b12098640/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-7-dimethylcoumarin-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The substitution pattern of the coumarin ring is a primary determinant of its biological activity.

[10] The methyl groups at the 5 and 7 positions provide a lipophilic, chemically stable base

structure that can be further functionalized. Researchers utilize this core to synthesize

derivatives with enhanced potency and target specificity. For example, related

dimethylcoumarin structures have been used to create novel compounds tested for activity

against various bacterial strains and as antioxidants.[12] The presence of the methyl groups

influences the molecule's overall electronic properties and steric profile, which in turn affects its

binding affinity to biological targets like enzymes and receptors.

Conceptual Application in Receptor Targeting
The development of novel therapeutics often involves modifying a core scaffold to optimize its

interaction with a specific biological target, such as a G-protein coupled receptor (GPCR). The

diagram below illustrates a conceptual pathway where a hypothetical drug derived from the

5,7-Dimethylcoumarin scaffold could act as a receptor antagonist, a strategy relevant to CNS

disorders.

Conceptual antagonism of a GPCR signaling pathway.

This model demonstrates how the core scaffold, when appropriately modified, can serve as the

basis for an antagonist that prevents the downstream signaling cascade, thereby modulating a

physiological response. This highlights the strategic value of 5,7-Dimethylcoumarin as a

starting point for rational drug design.

Safety and Handling
5,7-Dimethylcoumarin should be handled in accordance with standard laboratory safety

procedures for chemical powders. It is recommended to use personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. Work should be performed in a well-

ventilated area or a chemical fume hood. Avoid inhalation of dust and direct contact with skin

and eyes.

Conclusion
5,7-Dimethylcoumarin is a synthetically accessible compound whose primary value lies in its

role as a robust and versatile chemical scaffold. While its intrinsic biological activities are not

yet fully characterized, its utility as a foundational building block for the synthesis of more
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complex, biologically active derivatives is clear. The straightforward Pechmann condensation

allows for its efficient production, providing a reliable source material for research and

development in medicinal chemistry. Future investigations into the functionalization of this core

structure are likely to yield novel compounds with significant therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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